ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate
Description
Ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate, also known as EPPC, is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. EPPC belongs to the class of pyrrole carboxylate derivatives and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Anticancer Activity
Compounds similar to Bionet1_000845 have been synthesized and studied for their potential as anticancer agents. The presence of the phenylpiperazine moiety is significant, as it has been associated with cytotoxicity towards various human cancer cell lines, including cervical, breast, colon, skin, and lung cancers . The ability to induce cell death in cancer cells while sparing healthy cells makes these compounds valuable for further drug development and cancer therapy research.
Analgesic and Anti-inflammatory Properties
Derivatives of pyridazinone, which share a similar core structure to Bionet1_000845, have been reported to exhibit analgesic and anti-inflammatory activities . These properties are highly sought after in the development of new pain management and anti-inflammatory medications, particularly those that can offer relief without the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Antidepressant Effects
The structural similarity of Bionet1_000845 to compounds that have shown antidepressant effects suggests potential applications in mental health treatment . The pharmacological profile of phenylpiperazine derivatives includes activity on neurotransmitter systems, which are often targeted in the treatment of depression.
Antihypertensive and Cardiotonic Uses
Compounds with a pyridazinone structure have been found to have antihypertensive and cardiotonic effects . This indicates that Bionet1_000845 could be a starting point for the development of new medications to treat cardiovascular diseases, such as hypertension and heart failure, by improving heart muscle function and lowering blood pressure.
Anticonvulsant and Antithrombotic Applications
The pyridazinone derivatives have also been explored for their anticonvulsant and antithrombotic properties . Bionet1_000845 could contribute to the creation of new treatments for epilepsy and the prevention of thrombosis, which is the formation of potentially deadly blood clots.
Anti-HIV Activity
Some pyridazinone derivatives have demonstrated anti-HIV activity, suggesting that Bionet1_000845 might be useful in the research of new antiretroviral drugs . The search for effective HIV treatments remains a significant area of medical research, and compounds like Bionet1_000845 offer a potential avenue for new therapies.
Antimitotic Agent
Research on compounds derived from indibulin and combretastatin scaffolds, which are known antimitotic agents, has shown that similar structures to Bionet1_000845 can disrupt tubulin dynamics, a critical process in cell division . This antimitotic activity is particularly relevant in the treatment of cancer, as it can inhibit the proliferation of cancer cells.
Drug Design and Synthesis
The versatile structure of Bionet1_000845 makes it an interesting scaffold for drug design and synthesis. Its potential to be modified and adapted into a variety of bioactive compounds allows for extensive exploration in medicinal chemistry . The compound’s adaptability could lead to the development of a wide range of pharmaceuticals with diverse therapeutic applications.
properties
IUPAC Name |
ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2/c1-2-28-23(27)20-17-21(18-9-5-3-6-10-18)24-22(20)26-15-13-25(14-16-26)19-11-7-4-8-12-19/h3-12,17,24H,2,13-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCAJAOEVBWLMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C1)C2=CC=CC=C2)N3CCN(CC3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2,9-Dioxa-6-azaspiro[4.5]decan-6-yl)prop-2-en-1-one](/img/structure/B2935083.png)
![3-Ethyl-7-(4-phenylpiperazin-1-yl)triazolo[4,5-d]pyrimidine](/img/structure/B2935087.png)
![Benzo[d]thiazol-2-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone](/img/structure/B2935091.png)
![7-Ethyl-8-oxa-2-azaspiro[4.5]decane;hydrochloride](/img/structure/B2935096.png)
![Benzo[c][1,2,5]thiadiazol-5-yl(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)methanone](/img/structure/B2935100.png)
![1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-2-oxo-N-[6-[[1-oxo-3-(2-pyridinyldithio)propyl]amino]hexyl]-, (3aS,4S,6aR)-](/img/no-structure.png)
